Cas no 2549033-23-8 (4-{6-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{6-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2549033-23-8
• MF: C₁₆H₂₀FN₇O
• MW: 345.374705314636
• CID: 5314470
• PubChem ID: 154583045
• Update Time: 2023-08-25

4-{6-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-[4-(5-Fluoro-4-pyrimidinyl)-1-piperazinyl]-4-pyrimidinyl]morpholine
• AKOS040709932
• 2549033-23-8
• 4-{6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• F6619-6243
• 4-{6-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

• Inchi： 1S/C16H20FN7O/c17-13-10-18-11-21-16(13)24-3-1-22(2-4-24)14-9-15(20-12-19-14)23-5-7-25-8-6-23/h9-12H,1-8H2
• InChI Key： YIMGJRSFKBBSMY-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1N1CCN(C2C=C(N=CN=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 345.17133645g/mol
• Monoisotopic Mass: 345.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.3±50.0 °C(Predicted)
• pka: 10.35±0.37(Predicted)